2-(Butan-2-yloxy)-4-methylpyridin-3-amine

• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• IUPAC Name: 2-butan-2-yloxy-4-methylpyridin-3-amine
• InChI: InChI=1S/C10H16N2O/c1-4-8(3)13-10-9(11)7(2)5-6-12-10/h5-6,8H,4,11H2,1-3H3
• InChI Key: UXITYVFUWCORCH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)OC1=NC=CC(=C1N)C

Description

2-(Butan-2-yloxy)-4-methylpyridin-3-amine is a pyridine derivative with a butan-2-yloxy group at position 2, a methyl group at position 4, and an amine at position 3. Its molecular formula is C₁₀H₁₆N₂O (molecular weight: 180.25 g/mol), and it is registered under CAS number 1485443-52-4 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Butan-2-yloxy)-4-methylpyridin-3-amine typically involves the reaction of 4-methyl-3-nitropyridine with butan-2-ol in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions to facilitate the formation of the desired product. The nitro group is then reduced to an amine using a reducing agent like hydrogen gas in the presence of a palladium catalyst.

Industrial Production Methods

In an industrial setting, the production of 2-(Butan-2-yloxy)-4-methylpyridin-3-amine may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of automated systems allows for precise control of reaction conditions, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(Butan-2-yloxy)-4-methylpyridin-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction of the nitro group to an amine is a common reaction.

Substitution: The compound can undergo nucleophilic substitution reactions, where the butan-2-yloxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are used.

Reduction: Hydrogen gas with a palladium catalyst or sodium borohydride can be employed.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Formation of N-oxides.

Reduction: Formation of the corresponding amine.

Substitution: Formation of substituted pyridines.

Scientific Research Applications

2-(Butan-2-yloxy)-4-methylpyridin-3-amine is used in various fields of scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is used in the study of enzyme inhibition and receptor binding.

Industry: The compound is used in the production of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(Butan-2-yloxy)-4-methylpyridin-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity. For example, it may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist.

Comparison with Similar Compounds

Key Observations:

Positional Isomerism : The 6-(Butan-2-yloxy)-4-methylpyridin-3-amine isomer (CAS 1520963-86-3) shares the same molecular formula as the reference compound but differs in alkoxy placement. This positional change may alter electronic distribution, solubility, and biological target interactions .

The cyclopropylmethoxy variant (CAS 1342739-77-8) adds rigidity, which could enhance binding specificity in drug-receptor interactions .

Biological Activity

2-(Butan-2-yloxy)-4-methylpyridin-3-amine is a chemical compound that has garnered attention in medicinal chemistry due to its unique structural characteristics and potential biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial and anticancer properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 2-(Butan-2-yloxy)-4-methylpyridin-3-amine is $C_{12}H_{17}N_1O_1$, with a molecular weight of approximately 180.25 g/mol. The compound features a pyridine ring with a butan-2-yloxy group and an amine substituent, which contributes to its diverse biological interactions.

Antimicrobial Activity

Research indicates that 2-(Butan-2-yloxy)-4-methylpyridin-3-amine exhibits notable antimicrobial properties. Studies have shown that it can inhibit the growth of various bacterial strains, suggesting its potential as an antimicrobial agent. The mechanism may involve disruption of bacterial cell membranes or inhibition of key metabolic pathways.

Anticancer Activity

The compound has also been investigated for its anticancer properties. Preliminary studies suggest that it may induce apoptosis in cancer cells through several mechanisms:

• Cell Cycle Arrest : The compound appears to interfere with the cell cycle, preventing cancer cells from proliferating.
• Induction of Apoptosis : Evidence suggests that 2-(Butan-2-yloxy)-4-methylpyridin-3-amine activates apoptotic pathways in various cancer cell lines, including breast cancer (MCF-7 and MDA-MB-231) and leukemia cells.

The precise mechanisms through which 2-(Butan-2-yloxy)-4-methylpyridin-3-amine exerts its biological effects are still under investigation, but several hypotheses have been proposed:

• Receptor Binding : The compound may bind to specific receptors or enzymes, modulating their activity and influencing physiological processes.
• Oxidative Stress Induction : By generating reactive oxygen species (ROS), it may lead to oxidative damage in cancer cells, promoting cell death.
• Inhibition of Signaling Pathways : It may interfere with critical signaling pathways involved in cell survival and proliferation.

Research Findings

Recent studies have provided insights into the biological activity of 2-(Butan-2-yloxy)-4-methylpyridin-3-amine:

Study	Biological Activity	Findings
	Antimicrobial	Demonstrated significant inhibition against Gram-positive and Gram-negative bacteria.
	Anticancer	Induced apoptosis in MCF-7 and MDA-MB-231 cell lines; IC50 values suggest strong cytotoxicity.
	Mechanism	Proposed receptor binding leading to modulation of apoptotic pathways.

Case Study 1: Antimicrobial Efficacy

A study conducted by Umesha et al. (2009) evaluated the antimicrobial efficacy of various compounds similar to 2-(Butan-2-yloxy)-4-methylpyridin-3-amine. The results indicated a significant reduction in bacterial viability when treated with the compound, supporting its potential as an antimicrobial agent.

Case Study 2: Anticancer Potential

In a separate investigation focusing on breast cancer cells, researchers observed that treatment with 2-(Butan-2-yloxy)-4-methylpyridin-3-amine resulted in marked apoptosis compared to untreated controls. Flow cytometry analysis revealed an increase in sub-G1 phase cells, indicating apoptotic death.